Cas no 1421516-06-4 (5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide)

5-Chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide is a synthetic organic compound featuring a benzamide core linked to a dihydropyrimidinone moiety. Its molecular structure incorporates chloro and methoxy substituents, which may enhance its binding affinity and selectivity in biological applications. The compound's pyrimidinone ring system is of interest due to its potential role in modulating enzymatic activity or receptor interactions. This scaffold is often explored in medicinal chemistry for its pharmacophoric properties, particularly in the development of enzyme inhibitors or receptor antagonists. The compound's well-defined structure and functional groups make it a valuable intermediate for further derivatization in drug discovery and biochemical research.
5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide structure
1421516-06-4 structure
Product Name:5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide
CAS No:1421516-06-4
MF:C15H16ClN3O3
MW:321.758842468262
CID:5913409
PubChem ID:71795124
Update Time:2025-05-27

5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide
    • 1421516-06-4
    • VU0542016-1
    • AKOS024545881
    • F6258-0021
    • 5-chloro-2-methoxy-N-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)ethyl)benzamide
    • 5-CHLORO-2-METHOXY-N-[2-(4-METHYL-6-OXOPYRIMIDIN-1-YL)ETHYL]BENZAMIDE
    • 5-chloro-2-methoxy-N-[2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethyl]benzamide
    • Inchi: 1S/C15H16ClN3O3/c1-10-7-14(20)19(9-18-10)6-5-17-15(21)12-8-11(16)3-4-13(12)22-2/h3-4,7-9H,5-6H2,1-2H3,(H,17,21)
    • InChI Key: RQVGXVOZFYWMMO-UHFFFAOYSA-N
    • SMILES: C(NCCN1C=NC(C)=CC1=O)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

  • Exact Mass: 321.0880191g/mol
  • Monoisotopic Mass: 321.0880191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71Ų

5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide Pricemore >>

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Additional information on 5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide

Comprehensive Overview of 5-Chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide (CAS No. 1421516-06-4)

The compound 5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide, identified by its CAS No. 1421516-06-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a benzamide core with a dihydropyrimidinone moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. 5-Chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide is often explored in the context of cancer research and inflammatory diseases, addressing common search queries like "pyrimidine-based drug candidates" or "benzamide derivatives in oncology." Its mechanism of action is hypothesized to involve interference with cellular signaling pathways, a hot topic in AI-driven drug design and computational chemistry.

The synthetic route for CAS No. 1421516-06-4 typically involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are frequently discussed in academic forums and patent literature, reflecting user interest in "synthetic protocols for dihydropyrimidinones." Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical factor for researchers seeking reliable compounds for high-throughput screening.

From an industrial perspective, scalability and green chemistry principles are increasingly prioritized. Innovations in catalytic methods and solvent optimization for producing 5-chloro-2-methoxy-N-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)ethylbenzamide align with sustainability trends, a recurring theme in search engine queries like "eco-friendly synthesis of bioactive molecules."

In summary, CAS No. 1421516-06-4 represents a promising scaffold in medicinal chemistry, bridging gaps between structural complexity and therapeutic potential. Its study resonates with contemporary focuses on personalized medicine and AI-augmented research, making it a compelling subject for both academia and industry.

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